Cas no 2386991-13-3 (4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid)

• Product Name: 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid
• CAS No: 2386991-13-3
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5982813
• PubChem ID: 165893585
• Update Time: 2025-06-11

4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid
• 2386991-13-3
• EN300-1071599
• 4-[4-({[(tert-butoxy)carbonyl]amino}methyl)phenoxy]butanoic acid

• Inchi： 1S/C16H23NO5/c1-16(2,3)22-15(20)17-11-12-6-8-13(9-7-12)21-10-4-5-14(18)19/h6-9H,4-5,10-11H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： ICYLGHVEFBQHJT-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)OCCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid

Introduction to 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic Acid (CAS No. 2386991-13-3)

4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2386991-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a phenoxybutanoic acid backbone modified with a tert-butoxy carbonylamino methyl group. The unique arrangement of functional groups in this molecule imparts distinct chemical properties, making it a valuable candidate for various biochemical applications.

The structural motif of 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid is highly reminiscent of molecules that have been explored in the development of novel therapeutic agents. The presence of the tert-butoxy carbonylamino group suggests potential roles in protein modification and peptide synthesis, which are critical in drug design. Furthermore, the phenoxybutanoic acid moiety is known for its ability to interact with biological targets, thereby influencing metabolic pathways and cellular processes.

In recent years, there has been a surge in research focused on identifying and developing small-molecule modulators that can selectively interact with specific biological pathways. 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid has emerged as a compound of interest due to its structural features that may facilitate such interactions. Specifically, the combination of the phenoxybutanoic acid scaffold and the tert-butoxy carbonylamino group creates a molecule with both hydrophobic and hydrophilic regions, which could enhance its solubility and bioavailability—key factors in drug development.

One of the most compelling aspects of 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid is its potential application in the field of enzyme inhibition. The tert-butoxy carbonylamino group is often used in peptide coupling reactions, but it also serves as a protective group for amino groups during synthesis. This characteristic makes it useful in designing molecules that can inhibit enzymes by competing with natural substrates or by altering enzyme conformation. Such inhibitors are crucial in treating a variety of diseases, including cancer, inflammation, and metabolic disorders.

Recent studies have begun to explore the pharmacological properties of 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid by investigating its interactions with various enzymes and receptors. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are often overactive in cancer cells. Additionally, its ability to modulate signaling pathways associated with inflammation has been observed, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butoxycarbonyl (Boc) group is particularly critical, as it protects the amino group during subsequent reactions while maintaining overall molecular stability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated peptide synthesis protocols, have been employed to streamline the process and improve efficiency.

In terms of biological activity, the phenoxybutanoic acid moiety plays a pivotal role in determining how 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid interacts with biological systems. This group is known to mimic fatty acids and can be incorporated into lipid-like structures, enhancing membrane permeability and facilitating intracellular delivery. Such properties are particularly advantageous in drug formulations designed for targeted therapy.

Moreover, the versatility of 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid extends to its potential use as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological profiles. For instance, modifications to the phenolic ring or the butanoic acid side chain can alter binding affinities and selectivity towards specific targets.

The growing interest in 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid is also reflected in its increasing use in high-throughput screening (HTS) campaigns aimed at discovering novel drug candidates. HTS platforms allow researchers to rapidly test thousands of compounds for their ability to modulate biological pathways relevant to disease processes. The structural complexity of 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid makes it an attractive candidate for such screens, as it may reveal unexpected interactions with therapeutic targets.

As research progresses, additional applications for 4-4-({(tert-butoxy)carbonylamino}methyl)phenoxybutanoic acid are likely to emerge. Its unique structural features offer opportunities for innovation across multiple disciplines, including medicinal chemistry, materials science, and biotechnology. By further exploring its pharmacological properties and synthetic utility, scientists may unlock new possibilities for treating human diseases and improving quality of life.